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Compound of Interest

Compound Name: GDC-0575 dihydrochloride

Cat. No.: B10831045

GDC-0575 Dihydrochloride Technical Support
Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the stability and storage of GDC-0575
dihydrochloride.

Frequently Asked Questions (FAQSs)

Q1: How should solid GDC-0575 dihydrochloride be stored?

Al: Solid GDC-0575 dihydrochloride should be stored at -20°C for long-term storage, where it
can be stable for up to 3 years. For shorter periods, some suppliers suggest that it can be
shipped at room temperature, indicating stability under these conditions for a limited time.
Always refer to the manufacturer's specific recommendations provided with your product.

Q2: What are the recommended conditions for storing GDC-0575 dihydrochloride in solution?

A2: The stability of GDC-0575 dihydrochloride in solution depends on the solvent and storage
temperature. For stock solutions prepared in DMSO, it is recommended to aliquot and store
them at -80°C to avoid repeated freeze-thaw cycles. Under these conditions, the solution can
be stable for up to 2 years.[1][2] For shorter-term storage, solutions can be kept at -20°C for up
to 1 year.[1][2]
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Q3: Can | store GDC-0575 dihydrochloride solutions at 4°C?

A3: While some information suggests storing the solid compound at 4°C under sealed,
moisture-free conditions, it is generally not recommended to store solutions of GDC-0575
dihydrochloride at 4°C for extended periods due to the potential for degradation and
precipitation.[3] For optimal stability, frozen storage at -20°C or -80°C is recommended for
solutions.

Q4: My GDC-0575 dihydrochloride solution has precipitated. What should | do?

A4: If precipitation is observed in your stock solution, it may be due to storage at an
inappropriate temperature or exceeding the solubility limit. Gentle warming and vortexing or
sonication can help redissolve the compound.[4] To prevent precipitation, ensure the solvent is
not saturated and consider storing at a lower concentration if the issue persists. For in vivo
formulations, it is often recommended to prepare them fresh on the day of use.[1]
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Issue

Possible Cause

Recommended Solution

Compound Degradation

Improper storage conditions
(e.g., exposure to moisture,
light, or elevated

temperatures).

Store the solid compound at
-20°C in a tightly sealed
container, protected from light.
Store stock solutions at -80°C
in aliquots to minimize freeze-

thaw cycles.

Inconsistent Experimental

Results

Degradation of the compound

in solution.

Prepare fresh working
solutions from a frozen stock
for each experiment. Avoid

using old stock solutions.

Precipitation in Stock Solution

Storage at too high a
concentration or improper

temperature.

Warm the solution gently and
vortex or sonicate to
redissolve. If precipitation
persists, consider preparing a
less concentrated stock

solution.

Difficulty Dissolving the

Compound

The compound may be
sparingly soluble in the chosen

solvent.

Use a recommended solvent
such as DMSO. Sonication
may aid in dissolution.[4] For
aqueous solutions, the use of
co-solvents and careful pH
adjustment may be necessary,
though GDC-0575 is reported

to be insoluble in water.[5]

Quantitative Data Summary

Storage Conditions and Stability
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Form Storage Temperature Duration

Solid Powder -20°C > 4 years[6], 3 years[7]
Stock Solution in Solvent -80°C 1 year[7][8], 2 years[1]
Stock Solution in Solvent -20°C 1 month[9], 1 year[1]

Solubility Data

Solvent Solubility

DMSO 50 mg/mL[4][7], 75 mg/mL][8], 76 mg/mL[5]
Ethanol 11 mg/mL[5]

Water Insoluble[5]

DMF 30 mg/mL[6]

DMSO:PBS (pH 7.2) (1:5) 0.16 mg/mL[6]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

e Weighing: Accurately weigh out the desired amount of GDC-0575 dihydrochloride powder
using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM solution,
weigh out approximately 4.51 mg of the compound (Molecular Weight: 451.19 g/mol for the
dihydrochloride salt).

o Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the powder. For 1 mL
of a 10 mM solution, add 1 mL of DMSO.

e Mixing: Vortex the solution thoroughly until the solid is completely dissolved. If necessary,
sonicate the vial for a few minutes to aid dissolution.

» Storage: Aliquot the stock solution into smaller, single-use volumes in tightly sealed vials.
Store the aliquots at -80°C for long-term storage.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC2939735/
https://en.wikipedia.org/wiki/CHEK1
https://en.wikipedia.org/wiki/CHEK1
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/chk1-inhibitor-gdc-0575
https://pmc.ncbi.nlm.nih.gov/articles/PMC3731415/
https://pubmed.ncbi.nlm.nih.gov/21034966/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3731415/
https://www.targetmol.com/compound/gdc-0575
https://en.wikipedia.org/wiki/CHEK1
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/chk1-inhibitor-gdc-0575
https://www.selleckchem.com/products/gdc-0575.html
https://www.selleckchem.com/products/gdc-0575.html
https://www.selleckchem.com/products/gdc-0575.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC2939735/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2939735/
https://www.benchchem.com/product/b10831045?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Protocol 2: Preparation of an In Vivo Formulation

For oral administration in animal models, a common formulation involves a suspension in a
vehicle like 0.5% methylcellulose and 0.2% Tween 80 in water.

e Vehicle Preparation: Prepare the vehicle by dissolving 0.5 g of methylcellulose and 0.2 mL of
Tween 80 in 100 mL of sterile water. Mix thoroughly until a homogenous suspension is
formed.

o Compound Suspension: Weigh the required amount of GDC-0575 dihydrochloride.
Suspend the powder in the prepared vehicle to the desired final concentration (e.g., 1
mg/mL).

o Homogenization: Vortex the suspension vigorously to ensure it is well-mixed and uniform
before each administration.

o Administration: This formulation should be prepared fresh daily before administration to the
animals.

Visualizations
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Caption: GDC-0575 inhibits the CHK1 signaling pathway.
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Caption: A typical experimental workflow for using GDC-0575.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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